Cas no 1864073-51-7 (2-(4-chloro-3-fluorophenoxy)ethan-1-amine hydrochloride)

• Product Name: 2-(4-chloro-3-fluorophenoxy)ethan-1-amine hydrochloride
• CAS No: 1864073-51-7
• CID: 4625434
• Update Time: 2025-05-19

2-(4-chloro-3-fluorophenoxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-fluorophenoxy)ethan-1-amine hydrochloride

Additional information on 2-(4-chloro-3-fluorophenoxy)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(4-chloro-3-fluorophenoxy)ethan-1-amine hydrochloride (CAS No. 1864073-51-7)

2-(4-chloro-3-fluorophenoxy)ethan-1-amine hydrochloride (CAS No. 1864073-51-7) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its phenoxyethylamine backbone, has garnered attention due to its potential as a building block in drug discovery and material science. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for halogenated phenoxyethylamine derivatives has surged, driven by their utility in designing novel therapeutics. Researchers are particularly interested in 2-(4-chloro-3-fluorophenoxy)ethan-1-amine hydrochloride due to its potential role in modulating biological pathways. Its hydrochloride salt form improves solubility, facilitating its use in aqueous-based reactions. This aligns with the growing trend in medicinal chemistry to optimize drug-like properties early in the development process.

The synthesis of CAS No. 1864073-51-7 typically involves multi-step organic reactions, including nucleophilic substitution and reduction. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is critical for reproducible research outcomes. As the pharmaceutical industry shifts toward fragment-based drug design, compounds like this are increasingly valuable for constructing targeted molecular scaffolds.

From an environmental perspective, the 4-chloro-3-fluorophenoxy moiety has been studied for its biodegradability profile. This is relevant to the broader discussion on green chemistry, where researchers aim to minimize the ecological footprint of chemical processes. Innovations in catalytic methods for synthesizing such compounds are also a hot topic, reflecting the industry's push toward sustainable practices.

In agrochemical applications, derivatives of 2-(4-chloro-3-fluorophenoxy)ethan-1-amine have shown promise as intermediates for crop protection agents. The fluoro and chloro groups contribute to the bioactivity of these molecules, aligning with the search for next-generation pesticides with improved efficacy and lower environmental impact. This resonates with current debates on food security and sustainable agriculture.

For researchers exploring structure-activity relationships (SAR), this compound offers a modular platform for derivatization. Its amine hydrochloride group allows for further functionalization, enabling the creation of libraries for high-throughput screening. Such approaches are central to modern drug discovery pipelines, where speed and efficiency are paramount.

Analytical challenges associated with CAS No. 1864073-51-7 include ensuring stability under various storage conditions. Studies on its thermal degradation and photostability are essential for industrial applications. These aspects tie into larger conversations about quality control in fine chemical manufacturing, a key concern for regulatory compliance.

In summary, 2-(4-chloro-3-fluorophenoxy)ethan-1-amine hydrochloride represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its dual utility in pharmaceuticals and agrochemicals, combined with its relevance to sustainability trends, positions it as a compound of enduring interest. Future research directions may explore its bioconjugation potential or its role in metal-organic frameworks, further expanding its scientific footprint.